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Compound of Interest

Compound Name: Dapagliflozin-d4

Cat. No.: B15559266

This guide provides a comprehensive comparison of various analytical methods for the
guantification of Dapagliflozin, a sodium-glucose co-transporter 2 (SGLT2) inhibitor used in the
management of type 2 diabetes. The accurate and precise determination of Dapagliflozin in
bulk drug substances and pharmaceutical formulations is crucial for quality control,
pharmacokinetic studies, and ensuring therapeutic efficacy. This document details and
contrasts High-Performance Liquid Chromatography (HPLC) with UV detection, Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and High-Performance Thin-Layer
Chromatography (HPTLC) methodologies, presenting their validation parameters and
experimental protocols.

Data Presentation: A Comparative Summary

The performance of different analytical methods for Dapagliflozin quantification is summarized
in the tables below. These tables offer a clear comparison of key validation parameters,
including linearity, accuracy, and precision.

Table 1: Comparison of HPLC-UV Method Validation Parameters
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Method 1 Method 2 Method 3 Method 4 Method 5
(Simultaneo (Simultaneo (API (in Bulk and (in Human
Parameter . ] - .
us with us with Stability Formulation Plasma)[1]
Metformin) Saxagliptin) Indicating) ) [2]
Linearity 100-500 100-500 1.0- 15.0 yg 10 to 50 1.50-60
Range pg/mL pg/mL /mI[3] pg/mL pg/mL[1][2]
Correlation
Coefficient Not Specified  0.9998 >0.999][3] 0.9996 0.9994[1][2]
(R?)
Accuracy (% N 98.0to 96.23% to
Not Specified  100.72% 98 to 102%
Recovery) 102.0% 108.67%[1][2]
Precision 1.35% to
<2 <2 <20 <2
(%RSD) 3.19%[1][2]

Table 2: Comparison of LC-MS/MS Method Validation Parameters
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Method 2 (in Method 3 .
. . Method 4 (in
Method 1 (in Tablet (Simultaneous
Parameter . . Human
Rat Plasma)[4] Formulation) with
. Plasma)[8]
[5][6] Metformin)[7]
_ . 25-500 ng/mL[5] 60 to 140 50.00-10000.00
Linearity Range 5-2000 ng/ml[4]
(6] Hg/mL[7] pg/mL[8]
Correlation - -~
o Not Specified >0.99 0.9969[7] Not Specified
Coefficient (R?)
Within
Accuracy (% -
Good acceptance 98 to 102%][7] Not Specified
Recovery) o
criteria
o _ Within
Precision Good intra- and
] acceptance <2%[7] <4.5%][8]
(%RSD) inter-day o
criteria
LOD Not Specified 6.83 ng/mL[5][6] 2.959 pg/mL[7] Not Specified
- 20.70 ng/mL[5] < 1.50 pg/mLJ[1]
LOQ Not Specified 8.967 pg/mL[7]

[6]

[2]

Table 3: Comparison of HPTLC Method Validation Parameters
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Parameter

Method 1
(Simultaneous with
Metformin)

Method 2
(Simultaneous with
Vildagliptin)[9]

Method 3
(Simultaneous with
Linagliptin)[10]

Linearity Range

1-10 p g/spot

200-1400 ng/band[9]

200-1200 ng/band[10]

Correlation Coefficient

®?) Not Specified 0.9968[9] Not Specified

Accuracy (% N N
Not Specified 98.87% to 99.71%][9] Not Specified

Recovery)

Precision (%RSD) Not Specified Not Specified Not Specified

LOD 0.314 u g/spot Not Specified Not Specified

LOQ Not Specified Not Specified Not Specified

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols

are based on validated methods reported in the scientific literature.

High-Performance Liquid Chromatography (HPLC-UV)

o Objective: To provide a stability-indicating method for the quantification of Dapagliflozin.

 Instrumentation: Agilent Tech. Gradient System with an Auto-injector and DAD Detector.

e Column: Agilent C18 column (4.6 mm x 250 mm; 5 ym particle size).

o Mobile Phase: A mixture of Methanol and Water (75:25% v/v) with pH adjusted to 3 using
0.05% Orthophosphoric acid (OPA).

e Flow Rate: 1 mL/min.

o Detection Wavelength: 233 nm.

e Retention Time for Dapagliflozin: 5.099 min.
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Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)

¢ Objective: To develop a highly sensitive and selective method for the determination of
Dapagliflozin in tablet formulation.[6]

¢ Instrumentation: LC-MS/MS system.

o Column: Agilent InfinityLab Poroshell 120 EC-C18 (2.1x100 mm, 2.7 um).[6]

o Mobile Phase: Isocratic elution with 5mM ammonium acetate: acetonitrile (20:80, v/v).[6]
e Flow Rate: 0.2 mL/min.[6]

¢ lonization Mode: Electrospray ionization (ESI) in positive mode.[6]

o Detection: Multiple Reaction Monitoring (MRM) mode, monitoring the transition pair of m/z
426.20 - 107.20.[6]

High-Performance Thin-Layer Chromatography (HPTLC)

¢ Objective: To provide a simple and cost-effective method for the simultaneous quantification
of Dapagliflozin and Metformin.

Instrumentation: HPTLC system with a suitable applicator and scanner.

Stationary Phase: Pre-coated silica gel 60 F254 aluminum plates.

Mobile Phase: Acetonitrile, 10% Ammonium Acetate, and Acetic Acid in a ratio of 9:0.9:0.1
(VIVIV).

Detection: Densitometric scanning at 225 nm.

Workflow and Pathway Diagrams

To visualize the experimental and logical processes, the following diagrams are provided.
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Analytical Workflow for Dapagliflozin Quantification

Click to download full resolution via product page

Caption: Workflow for Dapagliflozin Quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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